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Executive Summary
CCK-8 (sulfated) and Gastrin-17 are the two primary endogenous ligands for the

cholecystokinin receptor family.[1] While they share an identical C-terminal pentapeptide

sequence (Gly-Trp-Met-Asp-Phe-NH₂), their biological distinction lies entirely in their N-terminal

sulfation patterns and subsequent receptor selectivity.

CCK-8 (sulfated) is a non-selective high-affinity agonist, binding with nanomolar affinity to

both CCK1 (CCK-A) and CCK2 (CCK-B) receptors.

Gastrin-17 is a highly selective CCK2 agonist, exhibiting high affinity for CCK2 but negligible

affinity for CCK1 (500–1000 fold lower than CCK-8s).

This guide details the structural basis of this selectivity, provides quantitative binding data, and

outlines a self-validating radioligand binding protocol for verification.
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The critical determinant of affinity is the position of the sulfated tyrosine residue relative to the

C-terminus.

CCK-8s: The tyrosine is located at position 7 from the C-terminus.[2][3][4] This specific

sulfation is an absolute requirement for the CCK1 receptor to adopt the active conformation.

Desulfation causes a >500-fold loss in CCK1 affinity.[1]

Gastrin-17: The tyrosine is located at position 6 from the C-terminus.[3] While often sulfated

(Gastrin-II) or non-sulfated (Gastrin-I), this positional shift prevents the "lock-and-key" fit

required by the CCK1 receptor. However, the CCK2 receptor is promiscuous and accepts

both sulfated and non-sulfated forms with high affinity.

Diagram: Receptor Selectivity & Ligand Interaction
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Figure 1: Selectivity profile showing CCK-8s promiscuity versus Gastrin-17 selectivity.

Quantitative Binding Affinity Profile
The following data represents consensus

(Inhibition Constant) values derived from competitive radioligand binding assays using

I-CCK-8s as the tracer.
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Ligand
CCK1 Receptor (

)

CCK2 Receptor (

)

Selectivity Ratio
(CCK1/CCK2)

CCK-8 (Sulfated) 0.1 – 0.5 nM 0.1 – 0.8 nM ~1 (Non-selective)

Gastrin-17 (Sulfated) > 300 nM 0.2 – 0.5 nM
>1000 (CCK2

Selective)

Gastrin-17 (Non-

sulfated)
> 1000 nM 0.5 – 1.5 nM

>2000 (CCK2

Selective)

CCK-8 (Non-sulfated) > 200 nM 1.0 – 3.0 nM
>100 (CCK2

Selective)

Key Insight: The sulfation of CCK-8 is the "molecular switch" for CCK1 activity. Without it, CCK-

8 behaves pharmacologically like Gastrin.

Downstream Signaling Pathways
Both receptors belong to the G-protein coupled receptor (GPCR) superfamily.[2] While their

binding pockets differ, their primary transduction pathways overlap significantly, particularly

through the

protein.

Diagram: Gq-Coupled Signaling Cascade
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Figure 2: Canonical Gq signaling pathway activated by both CCK-8s and Gastrin-17 upon

binding.

Experimental Protocol: Competitive Radioligand
Binding Assay
To experimentally verify these affinity values, use the following Self-Validating Protocol. This

method uses membrane homogenates and

I-labeled CCK-8s.

Reagents & Buffer System
Binding Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MgCl₂, 1 mM EGTA, 0.2% BSA (protease-

free), 0.1 mg/mL Bacitracin (critical to prevent peptide degradation).

Radioligand:

I-CCK-8s (approx. 2000 Ci/mmol).

Receptor Source:

CCK1: Rat pancreatic acini membranes or CHO-K1 cells stably expressing CCK1.

CCK2: Guinea pig cerebral cortex membranes or HEK293 cells expressing CCK2.

Workflow Diagram
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1. Membrane Preparation
(Homogenize & Centrifuge 20,000g)

2. Assay Assembly (96-well)
- 150µL Membrane

- 50µL Competitor (10^-12 to 10^-6 M)
- 50µL 125I-CCK-8s (~20 pM)

3. Equilibrium Incubation
60 mins @ 25°C or 37°C

4. Termination
Rapid Vacuum Filtration (GF/C Filters)

Pre-soaked in 0.3% PEI

5. Wash Step
3x Ice-cold Buffer

6. Scintillation Counting
Gamma Counter

7. Data Analysis
Non-linear regression (One-site competition)

Click to download full resolution via product page

Figure 3: Step-by-step workflow for competitive radioligand binding assay.

Step-by-Step Methodology
Membrane Preparation: Homogenize tissue/cells in ice-cold buffer.[5] Centrifuge at 20,000 x

g for 20 min. Resuspend pellet in Binding Buffer.[5] Validation: Protein concentration must be
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optimized (typically 5–20 µ g/well ) to ensure <10% radioligand depletion.

Incubation: In a 96-well plate, add 50 µL of unlabeled competitor (CCK-8s or Gastrin-17) at

varying concentrations (

to

M). Add 50 µL of

I-CCK-8s (final conc ~20-50 pM). Initiate with 150 µL membrane suspension.[5]

Note: Include "Total Binding" (no competitor) and "Non-Specific Binding" (excess 1 µM

unlabeled CCK-8s) wells.

Equilibrium: Incubate for 60 minutes at 25°C.

Harvesting: Use a cell harvester to filter through GF/C glass fiber filters pre-soaked in 0.3%

polyethyleneimine (PEI) to reduce non-specific binding to the filter.[5]

Counting: Wash filters 3x with ice-cold wash buffer. Dry and count in a gamma counter.

Analysis: Plot % Specific Binding vs. Log[Competitor]. Fit to a one-site competition model to

determine

. Calculate

using the Cheng-Prusoff equation:

(Where

is radioligand concentration and

is the affinity of the radioligand).

Implications for Drug Development[3]
Targeting Satiety (CCK1): To develop anti-obesity drugs mimicking CCK's satiety effects, the

molecule must maintain the sulfated tyrosine motif or a bioisostere that mimics this charge

distribution. Gastrin analogs will fail in this application due to poor CCK1 affinity.
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Targeting Anxiety/Acid Secretion (CCK2): Gastrin-based scaffolds are excellent starting

points for CCK2-selective antagonists (for anxiety or gastric acid hypersecretion) because

they naturally avoid the CCK1 receptor, reducing gallbladder-related side effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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